Cas no 115271-60-8 (3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 115271-60-8
• MF: C₉H₁₅N₇
• MW: 221.262299776077
• CID: 5771911
• PubChem ID: 165765953
• Update Time: 2025-06-14

3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 115271-60-8
• EN300-1582330
• 3-[3-(dimethylamino)propyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C9H15N7/c1-15(2)4-3-5-16-9-7(13-14-16)8(10)11-6-12-9/h6H,3-5H2,1-2H3,(H2,10,11,12)
• InChI Key： AOUHGFDTMUVWLW-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)N=N1)CCCN(C)C

Computed Properties

• Exact Mass: 221.13889351g/mol
• Monoisotopic Mass: 221.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 115271-60-8)

The compound 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 115271-60-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are revolutionizing treatment paradigms for complex diseases.

One of the most compelling aspects of 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine is its structural versatility. The presence of the dimethylamino group enhances its solubility and bioavailability, making it an attractive scaffold for medicinal chemistry. Recent studies have highlighted its potential in addressing drug resistance, a critical challenge in oncology and infectious disease research. As the scientific community grapples with the rise of resistant strains and treatment failures, compounds like this offer new avenues for innovation.

In the context of AI-driven drug discovery, 115271-60-8 has emerged as a subject of interest for computational modeling and virtual screening. The integration of machine learning algorithms with chemical databases has enabled researchers to predict its interactions with biological targets more efficiently. This synergy between computational chemistry and experimental validation is reshaping how novel therapeutics are identified, reducing both time and costs in the R&D pipeline. Such advancements resonate with the growing demand for sustainable and accelerated drug development processes.

The compound’s mechanism of action is another area of active investigation. Preliminary data suggest that 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine may interfere with protein-protein interactions, a hot topic in modern pharmacology. Given the complexity of these interactions, small molecules that can modulate them hold immense therapeutic potential. This has sparked discussions in academic and industrial circles about its applicability in treating neurodegenerative disorders and autoimmune conditions, where dysregulated signaling pathways are often implicated.

From a synthetic chemistry perspective, the preparation of 115271-60-8 involves multi-step organic transformations, underscoring the importance of green chemistry principles. Researchers are exploring eco-friendly catalysts and solvent systems to optimize its synthesis, reflecting broader industry shifts toward sustainability. This focus aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a priority for regulatory agencies and stakeholders alike.

In summary, 3-3-(dimethylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 115271-60-8) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications span from targeted therapy to computational drug design, making it a compound of enduring relevance. As research continues to unfold, it is poised to contribute meaningfully to advancements in healthcare and scientific innovation.